Cas no 6949-98-0 (Hexadecanoic acid,9,10,16-trihydroxy-)

• Product Name: Hexadecanoic acid,9,10,16-trihydroxy-
• CAS No: 6949-98-0
• MF: C₁₆H₃₂O₅
• MW: 304.42228603363
• CID: 513639
• PubChem ID: 10790
• Update Time: 2025-04-19

Hexadecanoic acid,9,10,16-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid,9,10,16-trihydroxy-
• 9,10,16-trihydroxyhexadecanoic acid
• (+/-)-threo-aleuritic acid
• (+-)-threo-9,10,16-trihydroxy-hexadecanoic acid
• aleuritolic acid
• DL-threo-aleuritic acid
• erythro-aleuritic acid
• Nsc25150
• threo-9,10,16-trihydroxyhexadecanoic acid
• threo-aleuritic acid
• 9,10,16-Trihydroxyhexadecanoicacid
• FT-0621956
• HY-N7076
• 18951-77-4
• Aleuritic acid
• CCG-214261
• ALEURETIC ACID
• ( inverted exclamation markA)-erythro-Aleuritic acid
• Hexadecanoic acid, 9,10,16-trihydroxy-, (R*,S*)-(.+/-.)-
• 9,10,16-trihydroxy-hexadecanoic acid
• 9,10,16-Trihydroxyhexadecanoic acid #
• .alpha.-Aleuritic acid
• NSC-25150
• SCHEMBL284714
• 9,10,16-Trihydroxypalmitic acid
• 9,10,16-trihydroxy palmitic acid
• DTXSID90862139
• CS-W012097
• VS-12140
• DL-erythro-9,10,16-Trihydroxyhexadecanoic acid
• NS00013349
• HEXADECANOIC ACID, 9,10,16-TRIHYDROXY-
• (+/-)-erythro-Aleuritic acid;alpha-Aleuritic acid
• beta-Aleuritic acid
• AKOS025247945
• 6949-98-0
• LMFA01050101
• NSC 25150
• FT-0621955
• (.+/-.)-Aleuritic acid
• CHEBI:177476
• STL372740
• BBL033550
• DTXCID80810947

• Inchi： 1S/C16H32O5/c17-13-9-5-4-7-11-15(19)14(18)10-6-2-1-3-8-12-16(20)21/h14-15,17-19H,1-13H2,(H,20,21)
• InChI Key： MEHUJCGAYMDLEL-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC(=O)O)C(CCCCCCO)O

Computed Properties

• Exact Mass: 304.22506
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 98Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 553.5°C at 760 mmHg
• Flash Point: 302.6°C
• Refractive Index: 1.557
• PSA: 97.99
• LogP: 2.46630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids